Cas no 57834-17-0 (1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)-)

• Product Name: 1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)-
• CAS No: 57834-17-0
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 344016
• PubChem ID: 12525849
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)-
• 2-(2-phenylethyl)terephthalic acid
• DTXSID00501360
• 2-(2-Phenylethyl)benzene-1,4-dicarboxylic acid
• 57834-17-0
• SCHEMBL11598778

• Inchi： 1S/C16H14O4/c17-15(18)13-8-9-14(16(19)20)12(10-13)7-6-11-4-2-1-3-5-11/h1-5,8-10H,6-7H2,(H,17,18)(H,19,20)
• InChI Key： VRFBWIZDEHGFKI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C(=O)O)=CC=1CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6